molecular formula C7H5BrN2 B1285415 8-Bromoimidazo[1,2-a]pyridine CAS No. 850349-02-9

8-Bromoimidazo[1,2-a]pyridine

Cat. No. B1285415
CAS RN: 850349-02-9
M. Wt: 197.03 g/mol
InChI Key: GCCVNNZARPFXES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Bromoimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H5BrN2 . It is a type of heterocyclic compound, which are often used in pharmaceutical applications .


Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 8-Bromoimidazo[1,2-a]pyridine, has been well studied in the past decade . The synthesis methods include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .


Molecular Structure Analysis

The molecular weight of 8-Bromoimidazo[1,2-a]pyridine is 197.03 g/mol . The InChI key is GCCVNNZARPFXES-UHFFFAOYSA-N . The compound has a topological polar surface area of 17.3 Ų .


Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized through various methods, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . These methods have been developed to improve the ecological impact of the classical schemes .


Physical And Chemical Properties Analysis

8-Bromoimidazo[1,2-a]pyridine has a molecular weight of 197.03 g/mol . It has a topological polar surface area of 17.3 Ų . The compound has no hydrogen bond donor count and has one hydrogen bond acceptor count .

Scientific Research Applications

Anticancer Research

8-Bromoimidazo[1,2-a]pyridine derivatives have shown potential as anticancer agents. Studies have synthesized various derivatives and evaluated their antiproliferative potential against cancer cell lines, such as breast cancer cells. Some compounds exhibited potent activity, indicating the promise of these derivatives in developing effective treatments for cancer .

Material Science

In material science, the structural character of 8-Bromoimidazo[1,2-a]pyridine makes it a valuable scaffold. Its derivatives are used in the synthesis of materials with specific properties, contributing to advancements in this field .

Optoelectronic Devices

The derivatives of 8-Bromoimidazo[1,2-a]pyridine are being explored for their use in optoelectronic devices. They have been studied as blue-emitting materials for organic light-emitting diodes (OLEDs), which are crucial for full-color displays and energy-efficient lighting .

Sensors

The unique chemical structure of 8-Bromoimidazo[1,2-a]pyridine makes it suitable for sensor applications. Researchers have developed fluorescent probes based on this compound for the detection of various analytes, demonstrating its versatility in sensor technology .

Confocal Microscopy and Imaging

8-Bromoimidazo[1,2-a]pyridine-functionalized dyes have been designed for use in confocal microscopy and imaging. These dyes can be used as fluorescent probes for detecting specific ions in biological samples, aiding in the visualization of cellular processes .

Pharmaceutical Chemistry

In pharmaceutical chemistry, 8-Bromoimidazo[1,2-a]pyridine serves as a heterocyclic scaffold for the synthesis of various drugs. Its derivatives are functionalized to create compounds with desired pharmacological activities, including antiviral, antibacterial, and anti-inflammatory properties .

Mechanism of Action

Target of Action

It is known that imidazo[1,2-a]pyridine derivatives exhibit significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tuberculosis (xdr-tb) . Therefore, it can be inferred that 8-Bromoimidazo[1,2-a]pyridine might interact with similar targets involved in the tuberculosis pathway.

Mode of Action

Imidazo[1,2-a]pyridine derivatives are known to exhibit significant activity against mdr-tb and xdr-tb . This suggests that 8-Bromoimidazo[1,2-a]pyridine might interact with its targets in a similar manner, leading to changes that inhibit the growth or survival of the tuberculosis bacteria.

Safety and Hazards

The safety data sheet for a similar compound, 6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The synthesis of these compounds has been well studied in the past decade because of its importance as a bioactive scaffold . Future research will likely continue to explore environmentally benign synthetic strategies .

properties

IUPAC Name

8-bromoimidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrN2/c8-6-2-1-4-10-5-3-9-7(6)10/h1-5H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GCCVNNZARPFXES-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C=CN=C2C(=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00590092
Record name 8-Bromoimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00590092
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

850349-02-9
Record name 8-Bromoimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00590092
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 8-Bromoimidazo[1,2-a]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
8-Bromoimidazo[1,2-a]pyridine
Reactant of Route 2
Reactant of Route 2
8-Bromoimidazo[1,2-a]pyridine
Reactant of Route 3
Reactant of Route 3
8-Bromoimidazo[1,2-a]pyridine
Reactant of Route 4
8-Bromoimidazo[1,2-a]pyridine
Reactant of Route 5
Reactant of Route 5
8-Bromoimidazo[1,2-a]pyridine
Reactant of Route 6
Reactant of Route 6
8-Bromoimidazo[1,2-a]pyridine

Q & A

Q1: What is innovative about the proposed synthesis method for 6-chloro-8-bromoimidazo[1,2-a]pyridine?

A1: The research paper [] introduces a novel approach to synthesizing 6-chloro-8-bromoimidazo[1,2-a]pyridine. This method stands out due to its simplicity and cost-effectiveness. The researchers successfully synthesized the target compound by reacting readily available and affordable starting materials: 2-amino-5-chloropyridine and N-bromo succinimide. The reaction proceeds under mild conditions, eliminating the need for specialized equipment. This streamlined approach offers a more practical and efficient alternative to previous synthesis methods.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.